Cas no 57404-41-8 (1,2-Ethanediamine, N-(2-phenoxyethyl)-)

• Product name: 1,2-Ethanediamine, N-(2-phenoxyethyl)-
• CAS No: 57404-41-8
• MF: C₁₀H₁₆N₂O
• MW: 180.24684
• CID: 345472
• PubChem ID: 13538994

1,2-Ethanediamine, N-(2-phenoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-(2-phenoxyethyl)-
• N'-(2-phenoxyethyl)ethane-1,2-diamine
• N~1~-(2-Phenoxyethyl)ethane-1,2-diamine
• UQFPECCIGVEHBS-UHFFFAOYSA-N
• AKOS011422967
• SCHEMBL10576211
• 57404-41-8
• DTXSID40543244

• Inchi： InChI=1S/C10H16N2O/c11-6-7-12-8-9-13-10-4-2-1-3-5-10/h1-5,12H,6-9,11H2
• InChI Key： UQFPECCIGVEHBS-UHFFFAOYSA-N
• SMILES： O(CCNCCN)C1C=CC=CC=1

Computed Properties

• Exact Mass: 180.12638
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3Ų
• XLogP3: 0.5

Experimental Properties

• PSA: 47.28